Cas no 1315059-99-4 (2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol)

2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol structure
1315059-99-4 structure
Product Name:2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol
CAS No:1315059-99-4
MF:C6H10N2OS
MW:158.221399784088
CID:5715171
PubChem ID:55254149
Update Time:2024-03-01

2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1074304
    • 2-amino-3-(1,3-thiazol-2-yl)propan-1-ol
    • 1315059-99-4
    • AKOS017405112
    • 2-Thiazolepropanol, β-amino-
    • 2-Amino-3-(1,3-thiazol-2-yl)propan-1-ol
    • Inchi: 1S/C6H10N2OS/c7-5(4-9)3-6-8-1-2-10-6/h1-2,5,9H,3-4,7H2
    • InChI Key: SVEUUZCWYGJFOV-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1CC(CO)N

Computed Properties

  • Exact Mass: 158.05138412g/mol
  • Monoisotopic Mass: 158.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.286±0.06 g/cm3(Predicted)
  • Boiling Point: 330.5±32.0 °C(Predicted)
  • pka: 12.48±0.10(Predicted)

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